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Compound of Interest

4-[(Methylamino)methyllphenol
Compound Name:

hydrochloride
CAS No.: 63989-88-8
Cat. No.: B1419352

Get Quote

\ J

Compound Identity:

IUPAC Name: 4-[(Methylamino)methyl]phenol hydrochloride[1][2][3]

Common Synonyms:p-Hydroxy-N-methylbenzylamine HCI, N-Methyl-p-hydroxybenzylamine
hydrochloride[1][4]

CAS Number: 63989-88-8 (HCI salt); 78507-19-4 (Free base)[1][4]

Molecular Formula: CsH11NOJ[1][5] - HCI

Molecular Weight: 173.64 g/mol (Salt); 137.18 g/mol (Base)[1]

Executive Summary & Strategic Importance

4-[(Methylamino)methyl]phenol is structurally distinct from "Metol" (4-(methylamino)phenol) by
the presence of a benzylic methylene bridge.[1] This structural feature significantly alters its
reactivity and spectral signature.[1][4][6] In drug development, it serves as a scaffold for
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adrenergic receptor modulators.[1][4][6] Its characterization requires a rigorous differentiation
from its des-methyl (tyramine analogs) and N,N-dimethyl (hordenine analogs) congeners.[1][4]

The Core Characterization Challenge: Ensuring the integrity of the benzylic amine moiety,
which is susceptible to oxidative deamination or polymerization under basic conditions.[1][6]
Therefore, all protocols prioritize acidic stability and controlled pH environments.[1][6]

Physicochemical Profiling

The following properties define the baseline behavior of the compound in solution and solid

states.
Property Value | Characteristic Analytical Implication
) ) ) Discoloration (pink/brown)
White to off-white crystalline o o
Appearance indicates phenol oxidation

solid
(quinone formation).[1][4]

o Use D20 or DMSO-ds for
- High in H20, MeOH, DMSO;
Solubility ] NMR; Reverse Phase (RP) for
Low in CH2Clz, Hexane
chromatography.[1][4]

- Sharp endotherm required;
_ _ > 150°C (Decomposition o
Melting Point ) ) broad range implies salt
typical for amine salts) ] ] }
disproportionation.[1]

HPLC mobile phase must be

pH < 3.0 to keep amine

pKa (Predicted) ~9.5 (Amine), ~10.0 (Phenol) .
protonated and prevent tailing.
[1]
Handle in desiccated
Hygroscopicity Moderate environment; weigh quickly for

guantitative assays.[1][4][6]

Spectroscopic Characterization Strategy

This section details the expected spectral data and the mechanistic logic for peak assignments.
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A. Nuclear Magnetic Resonance (NMR)

Solvent Selection:DMSO-ds is preferred over D20 to observe exchangeable protons (OH and
NH2z%), which provides direct confirmation of the salt form.[1][6]

IH NMR (400 MHz, DMSO-ds) - Structural Logic:

Aromatic Region (0 6.7 — 7.3 ppm):
o Pattern: AA'BB' system (two doublets, J = 8.5 Hz).[1]

o Logic: Proves para-substitution.[1][4][6] A 1,2,4-substitution pattern would indicate
contamination with ortho-isomers.[1][4][6]

Benzylic Methylene (0 3.9 — 4.1 ppm):
o Pattern: Singlet (broadened) or doublet (if coupling to NH is resolved).[1]

o Logic: The chemical shift is deshielded by the aromatic ring and the nitrogen.[1][6]
Absence of this peak flags the compound as "Metol" (direct N-aryl bond).[1][4][6]

N-Methyl Group (6 2.5 — 2.6 ppm):
o Pattern: Singlet.

o Logic: Integration must be 3H relative to the 2H benzylic signal.

Exchangeable Protons:

o Phenolic OH (6 ~9.3 ppm): Singlet, broad.[1]

o Ammonium NH2* (& ~8.5-9.0 ppm): Broad hump.[1][6]
13C NMR (100 MHz, DMSO-ds):

o Key Signals: ~157 ppm (C-OH), ~130 ppm (C-H arom), ~122 ppm (C-quartet), ~115 ppm (C-
H arom), ~50-52 ppm (Benzylic CHz2), ~32 ppm (N-CHs).[1]
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B. Mass Spectrometry (LC-MS/ESI)[1][7]

 lonization Mode: ESI Positive (+).[1][6]
e Target lon:m/z 138.1 [M+H]*.
e Fragmentation Pathway (MS/MS):

o Precursor: 138.1[1]

o Fragment A (107.0): Loss of methylamine (CHsNH2).[1] Formation of the hydroxybenzyl
cation (quinone methide precursor).[1][6]

o Fragment B (77.0): Phenyl cation (high energy, less common in soft ionization).[1]

C. Infrared Spectroscopy (FT-IR)

e 3200-3400 cm~1: Broad O-H and N-H stretches (overlap).[6]
e 2400-3000 cm~1: Broad "ammonium band" characteristic of amine salts.[1][6]
e 1615, 1515 cm~*: Aromatic ring skeletal vibrations.[1][6]

e 1240 cm~1: C-O phenolic stretch.[1][6]

Chromatographic Purity Assessment (HPLC
Method)[1][8]

Standard Operating Procedure (SOP) for Purity: The amine functionality causes severe peak
tailing on standard silica columns due to interaction with residual silanols.[1][6] The method
below uses ion suppression (acidic pH) to ensure sharp peak shape.[1][6]
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Parameter Condition Rationale

C18 End-capped (e.g., Agilent
Column Zorbax Eclipse Plus), 4.6 x 150

mm, 5 pm

End-capping minimizes silanol

interactions with the amine.[4]

) ) TFA pairs with the amine,
) Water + 0.1% Trifluoroacetic ) ) )
Mobile Phase A ] improving retention and shape.
Acid (TFA)
[1]14]

Matches ionic strength of
Mobile Phase B Acetonitrile + 0.1% TFA Phase A; prevents baseline
drift.[1][4][6]

Elutes polar salt early but

Gradient 5% B to 60% B over 15 min retains organic impurities.[1][4]

[6]

) Standard backpressure
Flow Rate 1.0 mL/min
management.[1][4][6]

) UV @ 280 nm (Reference 360 280 nm targets the phenol ring
Detection . :
nm) absorption maximum.[1]

Ensures reproducibility of
Column Temp 30°C o
retention times.

Self-Validation Step: Inject a blank (solvent only) to confirm no carryover.[1][6] Inject a known
impurity (e.g., 4-hydroxybenzaldehyde) if available to calculate Resolution (Rs).[1]

Experimental Workflow: Step-by-Step
Characterization

This workflow is designed to be sequential; failure at an early stage (e.g., solubility) halts the
process to prevent wasted resources.

e Solubility & Salt Verification:

o Dissolve 10 mgin 1 mL D20.
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o Observation: Clear solution indicates salt form.[1][6] Turbidity suggests free base or
contamination.[1][6]

o Test: Add 1 drop AgNOs.[1][6] White precipitate (AgCl) confirms Hydrochloride salt.[1][6]

e Structural Confirmation (NMR):
o Acquire *H NMR in DMSO-ds.[1][4][6]
o Check: Verify integration of Aromatic (4H) : Benzylic (2H) : Methyl (3H).[1]
o Fail Condition: If Benzylic signal is absent, compound is likely Metol.[1][6]
o Purity Determination (HPLC):
o Prepare 1 mg/mL solution in Mobile Phase A.
o Run Gradient.[1][6]

o Acceptance Criteria: Main peak > 98.0% area.[1][3][6][7][8] No single impurity > 0.5%.[1]
[6]

o Gravimetric Assay (Optional):

o Dry sample at 60°C under vacuum to constant weight to remove hygroscopic water before
weighing for assay.[1][6]

Visualization of Pathways & Logic[5]
Diagram 1: Characterization Workflow Logic

This flowchart illustrates the decision-making process during analysis.
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Sample: 4-[(Methylamino)methyl]phenol HCI

1. Solubility & AgCI Test

Clear Soln + AgCl ppt \Insoluble or No ppt

2. 1H NMR (DMSO-d6) FAIL: Not HCI Salt

l

Benzylic CH2 Signal?

Yes (& ~4.0 ppm)
3. HPLC Purity (C18/TFA) FAIL: Incorrect Structure

(Likely Metol)
kurity > 98%

4.LC-MS (ESI+)

&n/z 138.1
PASS: Certificate of Analysis

Click to download full resolution via product page

Caption: Logical flow for validating the identity and purity of 4-[(Methylamino)methyl]phenol
HCI.

Diagram 2: Mass Spectrometry Fragmentation Pathway

Visualizing the cleavage pattern confirms the structural connectivity.[1][6]
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Phenyl Cation

Ring Contraction [C6H5]+ m/z 77.0

Quinone Methide/Benzyl Cation
[C7TH7O]+ m/z 107.0

Benzylic Cleavage

Loss of CO

Parent lon [M+H]+ (-28)

M/z138.1 it R Loss of Methylamine

(CH3NH2)

Click to download full resolution via product page

Caption: ESI+ fragmentation pathway showing the characteristic loss of methylamine to form
the hydroxybenzyl cation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Characterization of 4-
[(Methylamino)methyl]phenol Hydrochloride[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1419352/docs#technical-guide-characterization-
of-4-methylamino-methyl-phenol-hydrochloride-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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